Bisphenol AF-d8

Specification

• Molecular Formula: C₁₅H₂D₈F₆O₂
• Molecular Weight: 344.28

Introduction

Chemical Properties and Structure

Deuteration Significance

Deuteration of compounds like Bisphenol AF serves critical analytical purposes. The substitution of hydrogen with deuterium creates minimal structural changes while providing a distinct mass that can be easily identified using mass spectrometry techniques. Similar deuterated compounds like Bisphenol A-d8 have a molecular weight of 236.34 and a molecular formula of C₁₅²H₈H₈O₂.

Physical and Chemical Characteristics

Drawing from information on Bisphenol A-d8, we can infer several properties of Bisphenol AF-d8:

Property	Bisphenol A-d8	Expected for Bisphenol AF-d8
Appearance	Solid, white to light beige	Likely solid, white to off-white
Stability	Stable under normal conditions	Likely stable under normal conditions
Molecular Weight	236.34	Higher due to fluorine atoms
Purity Standard	>95% (HPLC)	Similar high purity for analytical standards
Storage Recommendation	+4°C	Likely similar storage conditions

Analytical Identification Methods

Deuterated standards like Bisphenol AF-d8 are typically analyzed using sophisticated techniques including liquid chromatography-tandem mass spectrometry (LC-MS/MS). The deuterium labeling creates a distinct mass difference that allows these compounds to be used as internal standards for quantification without interfering with the detection of the non-labeled analyte.

Applications in Scientific Research

Role as Internal Standards in Analytical Chemistry

Deuterated bisphenols serve as internal standards in quantitative analysis, particularly for environmental monitoring and human biomonitoring studies. Research described in the search results indicates that similar stable isotope-labeled internal standards are essential for accurate quantification: "The urine (100 μl) was mixed with 20 μl of methanol containing stable isotope-labeled internal standards...for extraction by supported liquid extraction (SLE)".

Environmental Monitoring Applications

Bisphenol AF-d8, like other deuterated bisphenols, likely plays a critical role in monitoring environmental contamination. These standards enable researchers to accurately quantify bisphenol levels in various environmental matrices, which is crucial for understanding exposure routes and environmental fate of endocrine-disrupting chemicals.

Toxicological Research Significance

The use of deuterated standards is fundamental in toxicological studies examining the health impacts of bisphenols. Research indicates that "bisphenols exhibit endocrine toxicity, neurotoxicity, and reproductive toxicity in preschoolers", and accurate measurement using deuterated standards is essential for establishing dose-response relationships.

Research Methodologies and Findings

Analytical Methodologies

Current research employs sophisticated methodology for bisphenol analysis, including:

"Ultraperformance liquid chromatography–tandem mass spectrometry... mid-stream urine samples were collected in the morning and stored at −80°C; before analysis, the samples were thawed at 4°C for 24 h. The urine (100 μl) was mixed with 20 μl of methanol containing stable isotope-labeled internal standards, 5 μl of β-glucuronidase, and 20 μl of 1.0 M of ammonium acetate (aqueous)".

This approach demonstrates how deuterated standards are integrated into analysis protocols.

Exposure Assessment and Risk Characterization

Research on bisphenols indicates significant concerns regarding human exposure. Studies have evaluated hazard quotients (HQs) and hazard indices (HIs) for various bisphenols, revealing that:

"Daily intake (DI) of bisphenol A and its substitutes in all participants (N = 366) by age" showed significant differences between age groups.

Using internal standards like Bisphenol AF-d8 would be crucial for such exposure assessments.

Environmental Remediation Research

Recent studies have begun exploring remediation methods for bisphenols in the environment. For example, one study demonstrated "photocatalytic degradation of BPA under visible light" using a novel photocatalyst that achieved "degradation of 99.9% of BPA in just 2 h". Accurate quantification using deuterated standards would be essential for validating such remediation technologies.

Comparison with Other Deuterated Bisphenols

Research Application Comparison

The choice between different deuterated bisphenols depends on the specific research questions being addressed. Studies focusing on Bisphenol AF exposure would logically utilize Bisphenol AF-d8 as the internal standard, while those examining Bisphenol A would use BPA-d8.